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Compound of Interest

Compound Name: 2',3'-Difluoroacetophenone

Cat. No.: B1297514 Get Quote

Introduction: The Significance of Fluorinated
Ketones in Medicinal Chemistry
2',3'-Difluoroacetophenone (CAS No. 18355-80-1) is a fluorinated aromatic ketone of

increasing interest within the pharmaceutical and agrochemical sectors. The strategic

incorporation of fluorine atoms into organic molecules is a cornerstone of modern drug design,

often imparting desirable properties such as enhanced metabolic stability, increased binding

affinity, and improved membrane permeability. As a key building block, a thorough

understanding of the fundamental physicochemical properties of 2',3'-Difluoroacetophenone,

such as its boiling point and density, is critical for its effective use in synthesis, process

development, and quality control.

This guide provides a comprehensive overview of the boiling point and density of 2',3'-
Difluoroacetophenone, grounded in established experimental methodologies. It is designed to

offer both the foundational data and the practical insights necessary for laboratory

professionals to confidently handle and characterize this compound.

Physicochemical Properties of 2',3'-
Difluoroacetophenone
The defining physical characteristics of a pure compound are its boiling point and density.

These intensive properties are invaluable for identification, purity assessment, and process

modeling.
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Quantitative Data Summary
The experimentally determined and predicted values for the boiling point and density of 2',3'-
Difluoroacetophenone are summarized below. It is crucial to note that boiling points are highly

dependent on atmospheric pressure.

Property Value Conditions Source

Boiling Point 193.4 °C at 760 mmHg [1]

84 °C at 20 mmHg [2]

84.00 - 86.00 °C Not specified

Density 1.206 g/cm³ Predicted [1][3][4]

Molecular Formula C₈H₆F₂O - [1][4]

Molecular Weight 156.13 g/mol - [4]

Note: Predicted density values are derived from computational models and should be

confirmed by experimental measurement for critical applications.

Part 1: Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure surrounding the liquid.[1][5] At this temperature, the liquid converts into a vapor. This

property is a sensitive indicator of purity; impurities typically broaden the boiling point range.

Causality in Experimental Design: The Micro-Boiling
Point (Thiele Tube) Method
For determining the boiling point of small quantities of a liquid, the micro-boiling point method

using a Thiele tube or a similar heating block is the preferred approach due to its efficiency and

minimal sample requirement.[1][4] The underlying principle is the observation of the precise

temperature at which a rapid and continuous stream of vapor bubbles emerges from a

submerged capillary tube, balanced against the external pressure.[1]
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Self-Validating Protocol: The accuracy of this method is ensured by slow, uniform heating to

maintain thermal equilibrium between the liquid, the thermometer, and the heating medium.

The observation of a constant temperature during vigorous boiling confirms that the true boiling

point has been reached.

Detailed Experimental Protocol: Micro-Boiling Point
Determination

Preparation:

Seal one end of a glass capillary tube by heating it in the flame of a Bunsen burner until

the end is closed.

Place a small amount (a few drops) of 2',3'-Difluoroacetophenone into a small fusion

tube.

Place the sealed capillary tube, open-end down, into the fusion tube containing the liquid

sample.[1][4]

Apparatus Assembly:

Attach the fusion tube to a thermometer using a rubber band or wire, ensuring the bottom

of the fusion tube is level with the thermometer bulb.

Clamp the thermometer and the attached fusion tube assembly in a Thiele tube filled with

a high-boiling point liquid (e.g., mineral oil or silicone oil), ensuring the heat-transfer liquid

is above the level of the sample but below the opening of the fusion tube. Alternatively, an

aluminum heating block with appropriate holes for the fusion tube and thermometer can be

used.[4]

Measurement:

Begin heating the side arm of the Thiele tube or the heating block slowly and gently.[1]

Observe the capillary tube. As the temperature rises, air trapped in the capillary will slowly

bubble out.
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The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.[1] Record this temperature.

To confirm, stop heating and note the temperature at which the liquid just begins to re-

enter the capillary tube. The boiling point is the average of these two temperatures.

Safety Precautions:

Always wear safety goggles.[1]

Handle hot glassware with appropriate clamps and heat-resistant gloves.

Ensure the heating apparatus is stable and secure.

Perform the procedure in a well-ventilated fume hood.

Part 2: Density Determination
Density is the mass of a substance per unit volume (ρ = m/V).[6][7] It is a fundamental physical

property that is influenced by temperature; therefore, recording the temperature at which the

measurement is taken is crucial for accuracy and reproducibility.[2]

Causality in Experimental Design: Gravimetric Method
The most direct and common method for determining the density of a liquid is by accurately

measuring the mass of a precisely known volume.[2][8] This method is favored for its simplicity

and the high accuracy achievable with standard laboratory equipment, such as an analytical

balance and a graduated cylinder or pycnometer.

Self-Validating Protocol: The integrity of this measurement relies on the calibration and correct

use of the balance and volumetric glassware. To ensure accuracy, the mass of the empty, dry

container is first measured (tared). The volume is read carefully, accounting for the meniscus,

and the combined mass of the container and liquid is recorded.[6][8] Repeating the

measurement multiple times and averaging the results enhances the precision and

trustworthiness of the final value.[8]

Detailed Experimental Protocol: Density Measurement

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemnet.com/cas/m/en/18355-80-1/2,3-difluoroacetophenone.html
https://www.chemnet.com/cas/m/en/18355-80-1/2,3-difluoroacetophenone.html
https://www.fishersci.co.uk/gb/en/browse/cas/18355-80-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7119307.htm
https://aksci.com/item_detail.php?cat=E286
https://aksci.com/item_detail.php?cat=E286
https://pubchem.ncbi.nlm.nih.gov/compound/74794
https://www.fishersci.co.uk/gb/en/browse/cas/18355-80-1
https://pubchem.ncbi.nlm.nih.gov/compound/74794
https://pubchem.ncbi.nlm.nih.gov/compound/74794
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Ensure the chosen volumetric glassware (e.g., a 10 mL or 25 mL graduated cylinder) is

clean and completely dry.

Record the ambient temperature of the laboratory.

Mass Measurement:

Using an analytical balance, measure the mass of the empty, dry graduated cylinder and

record it.[2][8]

Volume Measurement:

Carefully add a specific volume of 2',3'-Difluoroacetophenone to the graduated cylinder

(e.g., approximately 20 mL).[2]

Place the cylinder on a level surface and read the volume from the bottom of the

meniscus. Position your eyes at the level of the liquid surface to avoid parallax error.[6]

Record the exact volume.

Combined Mass Measurement:

Measure the combined mass of the graduated cylinder and the 2',3'-
Difluoroacetophenone using the same analytical balance.[2][8] Record this value.

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the

combined mass.[8]

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[6][7] The

units will typically be in g/mL or g/cm³.

Visualization of Experimental Workflow
The logical flow for the comprehensive characterization of the boiling point and density of a

liquid sample is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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